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Compound of Interest

Compound Name: Isopropyl citrate

Cat. No.: B1581182

FOR IMMEDIATE RELEASE

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling Isopropyl citrate, including detailed operational and disposal plans.
By adhering to these procedural, step-by-step guidelines, you can mitigate risks and ensure the
integrity of your research.

Essential Safety Protocols: Personal Protective
Equipment (PPE)

When handling Isopropyl citrate, a comprehensive approach to personal safety is critical. The
following personal protective equipment is mandatory to prevent exposure and ensure a safe
working environment.

Eye and Face Protection:

» Wear tightly fitting safety goggles with side-shields that conform to EN 166 (EU) or NIOSH
(US) standards.[1][2]

Skin Protection:

e Chemical-resistant, impervious clothing is required.[1][2]
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o Wear fire/flame resistant clothing.[1][2]

» Handle with chemical impermeable gloves.[1][2] Always inspect gloves prior to use and wash
and dry hands after handling.[2]

Respiratory Protection:

« In situations where exposure limits may be exceeded, or if irritation or other symptoms are
experienced, a full-face respirator is necessary.[1][2]

o Ensure the use of NIOSH-approved respirators and follow OSHA's guidelines (29 CFR
1910.134) for respirator use.[3]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Isopropyl citrate.

Property Value Source
Molecular Formula C9H1407 [2]
Molecular Weight 234.2 g/mol [2]
Melting Point/Freezing Point -30°C (lit.) [2]
Boiling Point 153°C (lit.) [2]

Experimental Protocols: Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial for maintaining the stability of
Isopropyl citrate and the safety of laboratory personnel.

Handling:
o Work in a well-ventilated area.[1][2]
» Avoid contact with skin and eyes.[1][2]

e Prevent the formation of dust and aerosols.[2]
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» Use non-sparking tools to prevent fire from electrostatic discharge.[2]

e Ground all metal parts of equipment to avoid ignition of vapors by static electricity discharge.

[4]
Storage:
o Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]
o Keep away from heat, sparks, open flames, and hot surfaces.[4][5][6]
» Store apart from foodstuff containers or incompatible materials.[2]

Isopropyl Citrate Spill Response Workflow

In the event of a spill, a clear and immediate response is critical to contain the situation and
prevent exposure. The following workflow outlines the necessary steps.
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Caption: Workflow for handling an Isopropyl citrate spill.
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Disposal Plan

Proper disposal of Isopropyl citrate is essential to prevent environmental contamination and
comply with regulations.

Collect waste material and arrange for disposal in accordance with appropriate laws and
regulations.[1][2]

» Keep the chemical in suitable, closed containers for disposal.[1][2]

e Do not let the chemical enter drains, as discharge into the environment must be avoided.[1]

[2]

» Dispose of contents and containers in accordance with all local, regional, national, and
international regulations.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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